5-((1-((1-methyl-1H-imidazol-4-yl)sulfonyl)piperidin-3-yl)methyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-[[1-(1-methylimidazol-4-yl)sulfonylpiperidin-3-yl]methyl]-3-pyrazin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H19N7O3S/c1-22-10-15(19-11-22)27(24,25)23-6-2-3-12(9-23)7-14-20-16(21-26-14)13-8-17-4-5-18-13/h4-5,8,10-12H,2-3,6-7,9H2,1H3
• InChI Key: ZYLCRNKRRMKYLI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)N2CCCC(C2)CC3=NC(=NO3)C4=NC=CN=C4
• Molecular Formula: C16H19N7O3S
• Molecular Weight: 389.4 g/mol

Description

5-((1-((1-methyl-1H-imidazol-4-yl)sulfonyl)piperidin-3-yl)methyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C16H19N7O3S and its molecular weight is 389.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

5-Substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzylsulfides exhibit significant biological activities. A series of these compounds were synthesized and screened for their inhibitory effects against butyrylcholinesterase (BChE) enzyme. Molecular docking studies further explored their binding affinities and orientations within the active sites of human BChE protein, highlighting the potential therapeutic applications of these compounds in treating diseases associated with cholinesterase dysfunction (Khalid et al., 2016).

Corrosion Inhibition Properties

The corrosion inhibition properties of 1,3,4-oxadiazole derivatives, including compounds similar to the specified chemical structure, were assessed for protecting mild steel in sulfuric acid. These studies utilized gravimetric, electrochemical, SEM, and computational methods to demonstrate the protective layer formation on metal surfaces, indicating the potential of these compounds in industrial applications for corrosion protection (Ammal et al., 2018).

Antimicrobial Activity

N-Substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide were synthesized and demonstrated moderate to significant antimicrobial activity against various Gram-negative and Gram-positive bacteria. These findings suggest the potential of these compounds in developing new antibacterial agents (Khalid et al., 2016).

Anticancer Agents

Research into piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids has shown promising anticancer activity. Through a systematic synthesis and evaluation process, these compounds were tested against various cancer cell lines, revealing their potential as therapeutic agents in cancer treatment (Rehman et al., 2018).